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Compound of Interest

Compound Name: Hydroxychloroquine Acid

Cat. No.: B13418141 Get Quote

An initial search for "Hydroxychloroquine Acid" reveals that it is not a recognized therapeutic

agent but is available from chemical suppliers as a distinct chemical entity, specifically a

carboxylic acid derivative of Hydroxychloroquine. This guide, therefore, clarifies the distinction

between Hydroxychloroquine, a widely used medication, and its carboxylic acid derivative,

which is primarily a research chemical or impurity. Due to the lack of clinical and extensive

experimental data on "Hydroxychloroquine Acid," a direct comparison of performance is not

feasible.

This publication will focus on providing a comprehensive overview of Hydroxychloroquine,

including its physicochemical properties, mechanism of action, and relevant experimental data,

while also defining "Hydroxychloroquine Acid" to address the initial query.

Defining the Compounds
Hydroxychloroquine is an antimalarial and immunomodulatory drug.[1][2] Chemically, it is

(RS)-2-[{4-[(7-chloroquinolin-4-yl)amino]pentyl}(ethyl)amino]ethanol.[1] It is commonly

administered orally as hydroxychloroquine sulfate.[1]

"Hydroxychloroquine Acid" is the IUPAC name for 2-((7-Chloroquinolin-4-yl)amino)-5-

(ethyl(2-hydroxyethyl)amino)pentanoic acid.[3] This compound is a carboxylic acid derivative of

Hydroxychloroquine. It is listed by chemical suppliers with the CAS Number 645406-24-2 and a

molecular formula of C18H24ClN3O3.[3][4][5][6]
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A comparison of the fundamental physicochemical properties of Hydroxychloroquine and its

carboxylic acid derivative highlights their structural differences.

Property Hydroxychloroquine
"Hydroxychloroquine
Acid"

IUPAC Name

(RS)-2-[{4-[(7-chloroquinolin-4-

yl)amino]pentyl}

(ethyl)amino]ethanol

2-((7-Chloroquinolin-4-

yl)amino)-5-(ethyl(2-

hydroxyethyl)amino)pentanoic

acid

Molecular Formula C18H26ClN3O C18H24ClN3O3

Molar Mass 335.88 g·mol−1[1] 365.85 g/mol [3][5]

CAS Number 118-42-3[1] 645406-24-2[3][4][5]

Hydroxychloroquine: A Detailed Profile
Given its extensive use and research, the following sections provide a detailed overview of

Hydroxychloroquine.

Mechanism of Action
Hydroxychloroquine is a weak base that accumulates in acidic intracellular compartments like

lysosomes, increasing their pH.[7][8][9] This disruption of lysosomal function is central to its

therapeutic effects. Key mechanisms include:

Inhibition of Antigen Presentation: By increasing lysosomal pH, Hydroxychloroquine

interferes with the processing of antigens and their presentation by major histocompatibility

complex (MHC) class II molecules to T cells, thereby dampening the immune response.[7][8]

Inhibition of Toll-Like Receptor (TLR) Signaling: It inhibits TLRs, particularly TLR7 and TLR9,

which are involved in the recognition of nucleic acids and the subsequent production of pro-

inflammatory cytokines like TNF-α, IL-1, and IL-6.[7][8]

Interference with Autophagy: The drug disrupts the process of autophagy, a cellular

degradation pathway, which can be a survival mechanism for some pathogens.[8][9]
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Antimalarial Action: In the malaria parasite, Hydroxychloroquine concentrates in the food

vacuole, preventing the detoxification of heme, which is toxic to the parasite.[7]

Signaling Pathway
The immunomodulatory effects of Hydroxychloroquine are largely attributed to its interference

with TLR signaling pathways. The diagram below illustrates the inhibition of TLR9 signaling by

Hydroxychloroquine.
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Seed Vero E6 cells in 96-well plates

Incubate for 24 hours

Prepare serial dilutions of Hydroxychloroquine

Infect cells with virus

Incubate for 1-2 hours

Wash cells to remove virus

Add medium with drug dilutions

Incubate for 48-72 hours

Quantify antiviral effect (CPE, qRT-PCR, Plaque Assay)

Calculate EC50

End
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Collect whole blood sample

Protein Precipitation (e.g., with acetonitrile)

Centrifuge

Collect Supernatant

Inject into LC-MS/MS

Chromatographic Separation (C18 column)

MS/MS Detection (ESI+, MRM)

Quantification against calibration curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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